A Spectroscopic Guide to Acetaldehyde Ethyl cis-3-Hexenyl Acetal for Researchers and Drug Development Professionals
A Spectroscopic Guide to Acetaldehyde Ethyl cis-3-Hexenyl Acetal for Researchers and Drug Development Professionals
This technical guide provides an in-depth analysis of the spectroscopic data for acetaldehyde ethyl cis-3-hexenyl acetal (CAS No. 28069-74-1), a significant fragrance and flavor compound.[1] This document is intended for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for molecular characterization. Herein, we delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of this acetal, offering insights into the interpretation of its spectra and the underlying principles of data acquisition.
Introduction
Acetaldehyde ethyl cis-3-hexenyl acetal is a colorless liquid known for its powerful, green, and herbaceous odor.[2] It is a key component in various fragrance and flavor formulations, valued for imparting fresh and fruity notes.[3] Understanding its molecular structure and purity is paramount for its application, and spectroscopic methods provide the definitive means for this characterization. Acetals, formed from the reaction of aldehydes with alcohols, are generally stable at neutral pH but can be labile under acidic conditions, a critical consideration in formulation chemistry.[4]
This guide will explore the unique spectral signature of acetaldehyde ethyl cis-3-hexenyl acetal, providing a foundational understanding for its identification and quality control.
Molecular Structure and Spectroscopic Correlation
A thorough understanding of the molecule's structure is the first step in interpreting its spectroscopic data. The diagram below illustrates the structure of acetaldehyde ethyl cis-3-hexenyl acetal with numbering to facilitate the discussion of its NMR and MS data.
Caption: Molecular structure of Acetaldehyde ethyl cis-3-hexenyl acetal.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.
¹H NMR Spectroscopy
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Alkenyl Protons (C6-H, C7-H): Two signals in the range of 5.3-5.5 ppm, showing complex splitting due to coupling to each other and to the adjacent methylene protons. The cis-coupling constant (J) would be approximately 10-12 Hz.
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Acetal Proton (C2-H): A quartet around 4.6-4.8 ppm due to coupling with the methyl protons (C1-H).
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Methylene Protons adjacent to Oxygen (C4-H₂, O10-C11-H₂): Signals for the two different methylene groups adjacent to the oxygen atoms would appear in the range of 3.4-3.7 ppm. The C4 protons would likely be a triplet, and the C11 protons a quartet.
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Allylic Methylene Protons (C5-H₂, C8-H₂): These protons would resonate in the range of 2.0-2.3 ppm.
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Ethyl and Acetal Methyl Protons (C1-H₃, C12-H₃): A doublet for the acetal methyl group (C1) around 1.2-1.3 ppm and a triplet for the ethyl methyl group (C12) around 1.1-1.2 ppm.
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Terminal Methyl Protons (C9-H₃): A triplet around 0.9-1.0 ppm.
¹³C NMR Spectroscopy
The PubChem database indicates the availability of a ¹³C NMR spectrum for acetaldehyde ethyl cis-3-hexenyl acetal, acquired on a Bruker WP-80 instrument.[1] While the specific chemical shifts are not listed in the immediate search results, the expected chemical shift ranges for the carbon atoms are presented in the table below.
| Carbon Atom(s) | Chemical Shift (δ) ppm (Predicted) | Rationale |
| C6, C7 | 125-135 | The sp² hybridized carbons of the cis-double bond. |
| C2 | 98-102 | The acetal carbon, significantly deshielded by two oxygen atoms. |
| C4, C11 | 60-70 | The methylene carbons directly bonded to oxygen. |
| C5, C8 | 20-35 | The allylic and other sp³ hybridized methylene carbons. |
| C1 | 19-23 | The methyl carbon of the acetal group. |
| C12 | 14-16 | The methyl carbon of the ethyl group. |
| C9 | 13-15 | The terminal methyl carbon of the hexenyl chain. |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of acetaldehyde ethyl cis-3-hexenyl acetal has been recorded on a Bruker Tensor 27 FT-IR instrument using the Neat technique.[1] The key absorption bands are summarized in the table below.
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| ~3010 | Medium | =C-H stretch (alkenyl) |
| 2960-2850 | Strong | C-H stretch (aliphatic) |
| ~1655 | Medium | C=C stretch (cis-alkene) |
| 1130-1080 | Strong | C-O stretch (acetal) |
| ~720 | Medium | =C-H bend (cis-alkene out-of-plane) |
The absence of a strong absorption band in the region of 1700-1750 cm⁻¹ confirms the absence of a carbonyl (C=O) group from any unreacted aldehyde. The strong C-O stretching band is characteristic of the acetal functional group.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The GC-MS data for this compound is available from the NIST Mass Spectrometry Data Center.[1]
| m/z | Relative Intensity | Proposed Fragment |
| 172 | Low | [M]⁺ (Molecular Ion) |
| 127 | Moderate | [M - OCH₂CH₃]⁺ |
| 101 | Moderate | [CH(OCH₂CH₃)(OCH₂CH₂CH=CHCH₂CH₃)]⁺ - C₄H₇ |
| 83 | High | [cis-3-hexenyl]⁺ |
| 73 | High | [CH(OCH₂CH₃)]⁺ |
| 55 | High | [C₄H₇]⁺ |
| 45 | High | [OCH₂CH₃]⁺ |
The fragmentation of acetals in electron ionization (EI) mass spectrometry is often characterized by the absence or low intensity of the molecular ion peak.[5] The fragmentation is typically initiated by cleavage of the C-O bonds of the acetal group.
Caption: Proposed key fragmentation pathways for acetaldehyde ethyl cis-3-hexenyl acetal.
Experimental Protocols: A Rationale-Driven Approach
The choice of experimental parameters is critical for obtaining high-quality spectroscopic data. The following protocols are based on established methods for the analysis of volatile organic compounds.
Gas Chromatography-Mass Spectrometry (GC-MS)
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Objective: To separate the analyte from any impurities and obtain its mass spectrum.
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Instrumentation: A gas chromatograph coupled to a mass spectrometer.
-
Protocol:
-
Column Selection: A non-polar column, such as a J&W DB-5 (30 m x 0.25 mm ID x 0.25 µm film thickness), is a suitable choice for separating moderately polar compounds like acetals.[6]
-
Oven Program: A temperature ramp, for example, from 60 °C to 246 °C at 3 °C/min, allows for the effective separation of volatile components.[6]
-
Ionization: Electron ionization (EI) at 70 eV is the standard method for generating reproducible fragmentation patterns for library matching.
-
-
Rationale: The GC separates the components of a mixture before they enter the mass spectrometer, ensuring that the resulting mass spectrum is of a pure compound. The choice of a non-polar column and a temperature ramp provides good resolution for a wide range of volatile and semi-volatile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To obtain detailed structural information about the carbon-hydrogen framework.
-
Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher for ¹H NMR).
-
Protocol:
-
Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g., CDCl₃) in an NMR tube.
-
¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.
-
¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon atom.
-
-
Rationale: Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum. Higher magnetic field strengths provide better signal dispersion and resolution, which is crucial for resolving complex splitting patterns.
Infrared (IR) Spectroscopy
-
Objective: To identify the functional groups present in the molecule.
-
Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.
-
Protocol:
-
Sample Preparation: For a liquid sample, the Neat technique (a thin film of the liquid between two salt plates) or Attenuated Total Reflectance (ATR) is ideal.[1]
-
Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).
-
-
Rationale: The Neat or ATR techniques are simple and require no sample dilution, providing a strong signal for pure liquid samples.
Conclusion
The spectroscopic data presented in this guide provide a comprehensive fingerprint for the identification and characterization of acetaldehyde ethyl cis-3-hexenyl acetal. The combination of NMR, IR, and MS techniques allows for the unambiguous confirmation of its molecular structure. For researchers and professionals in the field, a thorough understanding of this data is essential for ensuring the quality and consistency of this important flavor and fragrance compound. The provided experimental rationales offer a basis for developing robust analytical methods for this and similar molecules.
References
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PubChem. Acetaldehyde ethyl (Z)-3-hexenyl acetal. National Center for Biotechnology Information. [Link]
- Peťka, J., & Leitner, J. (2017). Acetals in food flavourings.
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PubChem. Acetaldehyde di-cis-3-hexenyl acetal. National Center for Biotechnology Information. [Link]
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SpectraBase. Acetaldehyde ethyl cis-3-hexenyl acetal. Wiley-VCH GmbH. [Link]
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Doc Brown's Chemistry. Mass spectrum of ethanal fragmentation pattern. [Link]
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ResearchGate. (PDF) Supplemental study on acetals in food flavourings. [Link]
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De-code. Acetaldehyde Ethyl cis-3-Hexenyl Acetal. [Link]
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The Good Scents Company. acetaldehyde di-(Z)-3-hexen-1-yl acetal. [Link]
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Flavor and Extract Manufacturers Association. ACETALDEHYDE, ETHYL CIS-3-HEXENYL ACETAL. [Link]
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MAGIC Knowledge Base. Acetaldehyde ethyl cis-3-hexenyl acetal. [Link]
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ResearchGate. (PDF) Acetals in food flavourings. [Link]
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Wiley Science Solutions. Mass Spectra of Volatiles in Food (SpecData), 2nd Edition. [Link]
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Royal Society of Chemistry. Preparation of acetals from aldehydes and alcohols under basic conditions. [Link]
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NP-MRD. 13C NMR Spectrum (1D, 101 MHz, H2O, predicted). [Link]
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PubChemLite. Acetaldehyde ethyl cis-3-hexenyl acetal (C10H20O2). [Link]
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